Cas no 1805510-17-1 (Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate)

• Product Name: Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate
• CAS No: 1805510-17-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010864
• Update Time: 2025-06-11

Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate

• Inchi： 1S/C12H13NO3/c1-3-9-5-8(7-13)6-10(14)11(9)12(15)16-4-2/h5-6,14H,3-4H2,1-2H3
• InChI Key： TUCBBGFWBHXEGY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(C#N)=CC=1CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate

Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate (CAS No. 1805510-17-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate (CAS No. 1805510-17-1) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoates and is characterized by the presence of a cyano group, an ethyl substituent, and a hydroxy group on the benzene ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for various research and development initiatives.

The cyano group in Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate is particularly noteworthy for its ability to participate in a wide range of chemical reactions, including nucleophilic addition, substitution, and reduction. This reactivity has been exploited in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals. Recent studies have shown that compounds containing cyano groups can exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The ethyl substituent on the benzene ring provides additional steric and electronic effects that influence the compound's overall behavior. Ethyl groups are known to increase lipophilicity, which can enhance the compound's ability to cross biological membranes and reach target sites within cells. This property is particularly important in drug design, where optimizing lipophilicity is crucial for achieving desired pharmacokinetic profiles.

The hydroxy group in Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate adds another layer of complexity to its chemical structure. Hydroxy groups can form hydrogen bonds with other molecules, which can affect solubility, stability, and interactions with biological targets. In medicinal chemistry, hydroxy groups are often used to improve the bioavailability and efficacy of drugs by enhancing their binding affinity to specific receptors or enzymes.

Recent research has focused on the potential therapeutic applications of Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate. Studies have shown that this compound exhibits significant antioxidant activity, which can protect cells from oxidative stress and damage caused by free radicals. Oxidative stress is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, compounds with strong antioxidant properties are of great interest in the development of new therapeutic agents.

In addition to its antioxidant properties, Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can modulate inflammatory responses have the potential to provide significant health benefits. Preliminary studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cell culture models.

The cyano group in Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate has also been linked to anticancer activity. Research has shown that compounds containing cyano groups can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes them attractive candidates for cancer therapy. Further studies are needed to fully understand the mechanisms by which this compound exerts its anticancer effects and to optimize its therapeutic potential.

In terms of synthesis, Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate can be prepared through various routes, including esterification reactions and nucleophilic substitutions. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

The safety profile of Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, Ethyl 4-cyano-2-ethyl-6-hydroxybenzoate (CAS No. 1805510-17-1) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features contribute to its chemical reactivity and biological activity, making it a valuable candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic uses for this compound and pave the way for new treatments for various diseases.